Cas no 13242-30-3 (Fluocinolone Acetonide-21-aldehyde)

• Product Name: Fluocinolone Acetonide-21-aldehyde
• CAS No: 13242-30-3
• MF: C₂₄H₂₈F₂O₆
• MW: 450.472334861755
• CID: 1015208
• PubChem ID: 22805752
• Update Time: 2025-05-23

Fluocinolone Acetonide-21-aldehyde Chemical and Physical Properties

Names and Identifiers

• Fluocinolone Acetonide-21-aldehyde
• FLUOCINOLONE ACETONIDE 21-ALDEHYDE IMPURITY
• Fluocinolone Acetonide Aldehyde
• UGULWMUJNRGHHA-VSXGLTOVSA-N
• Fluocinolone Acetonide EP Impurity D
• Fluocinolone Acetonide-21-aldehyde Hydrate
• Q27231353
• Fluocinolone acetonide impurity D [EP]
• DTXSID50157578
• Pregna-1,4-dien-21-al, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-3,20-dioxo-, (6alpha,11beta,16alpha)-
• (6alpha,11beta,16alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxopregna-1,4-dien-21-al
• Fluocinolone acetonide 21-aldehyde
• SCHEMBL4560595
• 2-[(1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetaldehyde
• PREGNA-1,4-DIEN-21-AL, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-3,20-DIOXO-, (6.ALPHA.,11.BETA.,16.ALPHA.)-
• FLUOCINOLONE ACETONIDE IMPURITY D [EP IMPURITY]
• UNII-00K9NWZ23G
• 13242-30-3
• 6.ALPHA.,9-DIFLUORO-11.BETA.-HYDROXY-16.ALPHA.,17-(1-METHYLETHYLIDENEDIOXY)-3,20-DIOXOPREGNA-1,4-DIEN-21-AL
• 00K9NWZ23G
• 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(1-methylethylidenedioxy)-3,20-dioxopregna-1,4-dien-21-al
• DTXCID7080069
• G79877
• 2-((2S,6AS,6BR,7S,8AS,8BS,11AR,12AS,12BS)-2,6B-DIFLUORO-7-HYDROXY-6A,8A,10,10-TETRAMETHYL-4-OXO-2,4,6A,6B,7,8,8A,8B,11A,12,12A,12B-DODECAHYDRO-1H-NAPHTHO[2',1':4,5]INDENO[1,2-D][1,3]DIOXOL-8B-YL)-2-OXOACETALDEHYDE (FLUOCINOLONE ACETONIDE IMPURITY)
• FLUOCINOLONE ACETONIDE IMPURITY D (EP IMPURITY)
• Fluocinolone acetonide impurity D

• Inchi： 1S/C24H28F2O6/c1-20(2)31-19-9-13-14-8-16(25)15-7-12(28)5-6-21(15,3)23(14,26)17(29)10-22(13,4)24(19,32-20)18(30)11-27/h5-7,11,13-14,16-17,19,29H,8-10H2,1-4H3/t13-,14-,16-,17-,19+,21-,22-,23-,24+/m0/s1
• InChI Key： UGULWMUJNRGHHA-VSXGLTOVSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(C=O)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

• Exact Mass: 450.18539493g/mol
• Monoisotopic Mass: 450.18539493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 89.9Ų

Additional information on Fluocinolone Acetonide-21-aldehyde

Recent Advances in the Study of Fluocinolone Acetonide-21-aldehyde (CAS: 13242-30-3): A Comprehensive Research Brief

Fluocinolone Acetonide-21-aldehyde (CAS: 13242-30-3) is a synthetic corticosteroid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a key intermediate in the synthesis of fluocinolone acetonide, has been the subject of recent studies exploring its potential applications in drug development, particularly in the treatment of inflammatory and autoimmune diseases. The following research brief provides an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of Fluocinolone Acetonide-21-aldehyde, with particular emphasis on improving its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for clinical and industrial applications.

In addition to its role as a synthetic intermediate, Fluocinolone Acetonide-21-aldehyde has been investigated for its direct biological effects. Preliminary in vitro studies have demonstrated its potent anti-inflammatory properties, which are mediated through the modulation of glucocorticoid receptor signaling pathways. These findings suggest that the compound may have therapeutic potential beyond its use as a precursor, warranting further investigation into its pharmacological profile.

One of the most promising areas of research involves the use of Fluocinolone Acetonide-21-aldehyde in the development of novel drug delivery systems. Recent work has explored its incorporation into nanoparticle-based formulations, which aim to enhance the compound's bioavailability and target specificity. These advancements could address some of the limitations associated with traditional corticosteroid therapies, such as systemic side effects and poor tissue penetration.

Despite these promising developments, challenges remain in the clinical translation of Fluocinolone Acetonide-21-aldehyde. Issues such as stability, solubility, and potential toxicity need to be thoroughly evaluated in preclinical and clinical studies. Ongoing research is focused on addressing these challenges through the design of derivatives and prodrugs that retain the compound's beneficial properties while minimizing adverse effects.

In conclusion, Fluocinolone Acetonide-21-aldehyde (CAS: 13242-30-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential therapeutic agent underscores its importance in drug development. Continued research into its synthesis, biological activities, and drug delivery applications will be essential for unlocking its full potential in the treatment of inflammatory and autoimmune diseases.